1-[4-(2-Methoxyethoxy)-3-trifluoromethylphenyl]-ethanone

• IUPAC Name: 1-[4-(2-methoxyethoxy)-3-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C12H13F3O3/c1-8(16)9-3-4-11(18-6-5-17-2)10(7-9)12(13,14)15/h3-4,7H,5-6H2,1-2H3
• InChI Key: HOCYMOIWZWXXQE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCCOC)C(F)(F)F
• Molecular Formula: C12H13F3O3
• Molecular Weight: 262.22 g/mol
• CAS No.: 1100767-58-5

Description

1-[4-(2-Methoxyethoxy)-3-trifluoromethylphenyl]-ethanone, also known as 4-MEOTFPE, is an organic compound with a molecular formula of C10H11F3O2. It is a colorless liquid with a sweet odor and a boiling point of 101-102°C. 4-MEOTFPE is a versatile compound used in various scientific applications due to its unique properties. It is used as a reagent for the synthesis of various compounds, as a solvent for organic reactions, and as a catalyst for many reactions. In addition, 4-MEOTFPE has been studied for its potential therapeutic applications, such as in the treatment of cancer and other diseases.

Scientific Research Applications

1-[4-(2-Methoxyethoxy)-3-trifluoromethylphenyl]-ethanone has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of various compounds, as a solvent for organic reactions, and as a catalyst for many reactions. In addition, this compound has been studied for its potential therapeutic applications, such as in the treatment of cancer and other diseases. It has also been used in the synthesis of pharmaceuticals, such as antifungal and antibacterial drugs.

Mechanism of Action

The mechanism of action of 1-[4-(2-Methoxyethoxy)-3-trifluoromethylphenyl]-ethanone is still not fully understood. However, it is believed that it works by interfering with the activity of certain enzymes, such as proteases and phosphatases. It is also believed to possess antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to possess anti-inflammatory, anti-cancer, and antioxidant properties. It has been shown to inhibit the growth of various cancer cell lines in vitro, as well as to reduce the expression of certain proteins involved in the development of cancer. In addition, this compound has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[4-(2-Methoxyethoxy)-3-trifluoromethylphenyl]-ethanone in laboratory experiments include its low cost, availability, and versatility. In addition, it is a relatively safe compound and has been shown to possess anti-inflammatory and anti-cancer properties. However, there are some limitations to using this compound in laboratory experiments. It is not a very stable compound, and it can degrade over time. In addition, it is not very soluble in water, so it may not be suitable for some experiments.

Future Directions

There are many potential future directions for 1-[4-(2-Methoxyethoxy)-3-trifluoromethylphenyl]-ethanone. One potential direction is to further investigate its potential therapeutic applications. This could include studying its effects on various diseases and conditions, as well as exploring its potential as a drug delivery system. In addition, further research could be done to explore its potential as a catalyst for various reactions, as well as its use in the synthesis of other compounds. Finally, further research could be conducted to explore its potential as a solvent for organic reactions.